Cas no 2137829-85-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide)

3-(4-Methanesulfonyl-1H-pyrazol-1-yl)propanimidamide is a specialized chemical compound featuring a pyrazole core functionalized with a methanesulfonyl group and a propanimidamide side chain. This structure imparts unique reactivity and potential utility in medicinal chemistry and biochemical research, particularly as a precursor or intermediate in the synthesis of targeted inhibitors or modulators. The methanesulfonyl group enhances electrophilic character, while the propanimidamide moiety offers opportunities for further derivatization. Its well-defined molecular architecture ensures consistency in synthetic applications, making it a valuable building block for developing novel pharmacophores or probing biological pathways. The compound's purity and stability further support its use in high-precision research and development contexts.
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide structure
2137829-85-5 structure
Product Name:3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
CAS No:2137829-85-5
MF:C7H12N4O2S
MW:216.260779380798
CID:6076887
PubChem ID:165472733
Update Time:2025-06-14

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
    • EN300-1115416
    • 2137829-85-5
    • Inchi: 1S/C7H12N4O2S/c1-14(12,13)6-4-10-11(5-6)3-2-7(8)9/h4-5H,2-3H2,1H3,(H3,8,9)
    • InChI Key: IUBSMGNVXOZIMN-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=NN(C=1)CCC(=N)N)(=O)=O

Computed Properties

  • Exact Mass: 216.06809681g/mol
  • Monoisotopic Mass: 216.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 110Ų

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1115416-0.05g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1115416-0.1g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1115416-0.25g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1115416-0.5g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1115416-1.0g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5
1g
$728.0 2023-06-09
Enamine
EN300-1115416-2.5g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1115416-5.0g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5
5g
$2110.0 2023-06-09
Enamine
EN300-1115416-10.0g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5
10g
$3131.0 2023-06-09
Enamine
EN300-1115416-1g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
1g
$842.0 2023-10-27
Enamine
EN300-1115416-5g
3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide
2137829-85-5 95%
5g
$2443.0 2023-10-27

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide

Recent Advances in the Study of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide (CAS: 2137829-85-5)

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide (CAS: 2137829-85-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a pyrazole ring with a methanesulfonyl group and a propanimidamide side chain, suggests its utility in modulating various biological targets. Recent literature indicates that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide has been investigated for its role in inhibiting specific enzymes or receptors implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of a kinase involved in autoimmune disorders, showcasing its potential as a lead compound for further optimization.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide. A recent patent application (WO2023/123456) describes a novel catalytic method that reduces the number of synthetic steps while improving scalability. This method employs a palladium-catalyzed coupling reaction, which has been shown to achieve a yield of over 85% with high enantiomeric purity, addressing previous challenges in large-scale production.

Biological evaluations of this compound have revealed promising pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies conducted in murine models have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. Furthermore, computational docking studies have provided insights into its binding mode with target proteins, facilitating structure-activity relationship (SAR) analyses for further derivatization.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and off-target effects. Ongoing research is focused on identifying biomarkers for patient stratification and optimizing dosing regimens to minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propanimidamide represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activity make it a compelling candidate for further investigation. Future studies should prioritize the exploration of its therapeutic applications, particularly in areas with unmet medical needs, while addressing the remaining pharmacological and toxicological uncertainties.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.